CID 3193184
Overview
Description
Scientific Research Applications
Chemically Induced Dimerization (CID) in Biological Processes : CID is a valuable tool for studying biological processes. Recent developments in orthogonal and reversible CID systems allow precise control over protein function with high spatiotemporal resolution. These advancements have extended the application of CID to studying signal transductions, membrane, and protein trafficking (Voss, Klewer, & Wu, 2015).
Application in Immunodeficiency and Atopy Research : CID has been linked to the study of combined immunodeficiency (CID) and atopy, particularly in genetic aberrations causing these conditions. This research helps in understanding the genetic basis of diseases and the development of therapeutic strategies (Dadi et al., 2017).
CID in Gene Regulation and Editing : Engineered proteolysis-targeting chimera-based CID systems have been developed for inducible gene regulation and editing. These systems allow fine-tuning of gene expression and are used for transient genome manipulation in human cells and mice (Ma et al., 2023).
Role in Protein-Protein Interactions and Localization : CID has been utilized for controlling protein-protein interactions and localization in living cells, enhancing the understanding of dynamic biological processes, such as cell signaling networks (Aonbangkhen et al., 2018).
Resolving Cell Biology Problems : CID techniques have resolved numerous problems in cell biology, especially in understanding lipid second messengers and small GTPases. These techniques have improved specificity and enabled manipulation of multiple systems in a single cell (DeRose, Miyamoto, & Inoue, 2013).
Mechanism of Action
Future Directions
The future directions for research on CID 3193184 could involve further investigation into its potential therapeutic uses, particularly given its demonstrated efficacy in a model of rotaviral diarrhea . Additionally, more research could be done to fully understand its mechanism of action and to explore other potential applications.
properties
IUPAC Name |
2-[(5-ethyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSIYTNYMBWYHAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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